Cas no 2649075-70-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid
• CAS No: 2649075-70-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6561669
• PubChem ID: 165540152
• Update Time: 2025-10-29

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}-2-methylbutanoic acid
• 2649075-70-5
• EN300-1482714

• Inchi： 1S/C28H28N2O5/c1-4-28(3,26(32)33)30-25(31)22-15-17(2)13-14-24(22)29-27(34)35-16-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-15,23H,4,16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： XKDIVJPORUUHAU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid (CAS No. 2649075-70-5)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid, identified by its CAS number 2649075-70-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical and biological properties. The presence of a methoxycarbonyl group and an amino functionality in its structure suggests potential applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The structural complexity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid makes it a promising candidate for further investigation in medicinal chemistry. The fluorene ring, known for its stability and luminescent properties, often serves as a valuable scaffold in drug design due to its ability to enhance solubility and bioavailability. Additionally, the methylbutanoic acid moiety introduces a lipophilic component, which can influence the compound's pharmacokinetic behavior. These structural features collectively contribute to the compound's potential as a lead molecule in the discovery of new drugs targeting various diseases.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The aminoformamide core present in this compound is particularly noteworthy, as it has been identified as a key pharmacophore in several bioactive molecules. Studies have demonstrated that such motifs can interact with specific enzymes and receptors, leading to therapeutic effects. The incorporation of a fluoren-9-ylmethyl group further enhances the molecular diversity of this compound, making it an attractive candidate for structure-based drug design.

One of the most compelling aspects of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, preliminary studies suggest that it could interfere with the activity of kinases or proteases that are overexpressed in cancer cells. The ability to modulate these enzymatic targets has been shown to be effective in reducing tumor growth and improving patient outcomes.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization and protection-deprotection strategies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the fluorene core, while protecting groups have been strategically introduced to prevent unwanted side reactions. This level of synthetic sophistication underscores the compound's complexity and highlights the expertise required to produce it on a scalable basis.

The pharmacological evaluation of CAS No. 2649075-70-5 is ongoing, with researchers focusing on its interaction with biological targets and its potential therapeutic effects. In vitro studies have revealed promising results, showing that this compound can inhibit the activity of key enzymes involved in inflammation and cell proliferation. These findings are particularly exciting given the high unmet need for drugs that can safely and effectively modulate these pathways. Further preclinical studies are necessary to validate these observations and to assess the compound's safety profile before it can be considered for clinical trials.

The role of computational chemistry in understanding the behavior of complex molecules like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at the atomic level. By simulating these interactions, researchers can gain insights into the compound's binding affinity and selectivity, which are critical factors in drug design. These computational approaches complement experimental studies by providing rapid screening tools for identifying promising candidates for further development.

The future prospects for CAS No. 2649075-70-5 are bright, with several research groups exploring its potential applications in various therapeutic areas. Ongoing studies aim to optimize its chemical structure to enhance its pharmacological properties while minimizing toxicity. Additionally, efforts are underway to develop novel synthetic routes that could improve production efficiency and reduce costs. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}-2-methylbutanoic acid (CAS No. 2649075-70-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure, coupled with promising preclinical data, positions it as a valuable asset in the search for new treatments for various diseases. As research progresses, this compound is likely to emerge as a key player in drug discovery efforts aimed at improving human health.